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Compound of Interest

Compound Name:
Methyl 5-bromo-1H-indazole-6-

carboxylate

Cat. No.: B1326462 Get Quote

Essential Safety and Handling Guide for Methyl
5-bromo-1H-indazole-6-carboxylate
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Methyl 5-bromo-1H-indazole-6-
carboxylate (CAS No. 1000342-30-2). The following procedures are designed to ensure a safe

laboratory environment and proper management of this chemical compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 5-bromo-1H-indazole-6-carboxylate is a solid, combustible compound.[1][2] While

specific toxicity data for this exact molecule is limited, analogous compounds such as Methyl 5-

bromo-6-chloro-1H-indazole-4-carboxylate and 6-Bromo-1-methyl-1H-indazole are known to

cause skin irritation, serious eye irritation, and may cause respiratory irritation.[3][4] Therefore,

it is crucial to handle this compound with appropriate personal protective equipment to

minimize exposure.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves are

the minimum requirement. For

extended handling, consider

double gloving or using thicker,

reusable gloves.[5]

Eye and Face Protection
Safety glasses with side

shields or Goggles

Safety goggles are required to

protect against splashes. A

face shield should be worn in

addition to safety glasses or

goggles when a splash hazard

is present.[5]

Skin and Body Protection Laboratory coat

A standard lab coat is the

minimum requirement.[5] For

larger quantities or when

generating dust, chemical-

resistant coveralls are

recommended.

Respiratory Protection
Dust mask (N95 or equivalent)

or Respirator

Use a dust mask if handling

small quantities in a well-

ventilated area.[3][6] For larger

quantities or in case of

insufficient ventilation, a

NIOSH-approved respirator

with an appropriate cartridge is

necessary.[7]

Foot Protection Closed-toe shoes

Required in all laboratory

settings where chemicals are

handled.[8]

Operational Plan: Handling and Storage
Engineering Controls:
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Ventilation: Always handle Methyl 5-bromo-1H-indazole-6-carboxylate in a well-ventilated

area, preferably within a chemical fume hood to minimize inhalation of dust.[3]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[4]

Safe Handling Practices:

Avoid Contact: Avoid all personal contact with the compound, including inhalation of dust and

contact with skin and eyes.[3]

Prevent Dust Generation: Use handling techniques that minimize the creation of dust.[3]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[3] Wash hands

thoroughly with soap and water after handling.[3]

Clothing: Launder contaminated work clothes separately before reuse.[3]

Storage:

Store in original, tightly sealed containers.[3]

Keep in a cool, dry, and well-ventilated area.[3]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[4]

Disposal Plan: Waste Management and Spills
As a brominated organic compound, Methyl 5-bromo-1H-indazole-6-carboxylate must be

disposed of as halogenated organic waste.[9][10] Do not dispose of this chemical down the

drain.[11]

Waste Segregation and Collection:

Waste Container: Collect waste in a designated, properly labeled, and sealed container for

halogenated organic waste.[9][12]
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Labeling: The container must be clearly marked with "Hazardous Waste" and a list of its

chemical constituents.[9][13]

Segregation: Do not mix halogenated waste with non-halogenated organic waste, acidic or

alkaline waste streams, or waste containing heavy metals.[9]

Spill Cleanup Protocol:

Immediate Action: Evacuate the immediate area if the spill is large or generates a significant

amount of dust. Alert personnel in the vicinity.[3]

Personal Protective Equipment: Wear the appropriate PPE as outlined in the table above,

including respiratory protection.

Containment: For dry spills, carefully sweep or vacuum the material, avoiding dust

generation.[3] Place the collected material into a sealed, labeled container for disposal.[3]

Decontamination: After the bulk of the material has been removed, decontaminate the area

with a suitable solvent (e.g., isopropanol, ethanol) and then wash with copious amounts of

water.[3] Collect all cleanup materials (e.g., absorbent pads, contaminated wipes) in a sealed

bag and dispose of as hazardous waste.[9]

Reporting: Report all spills to the appropriate environmental health and safety personnel.
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Caption: Workflow for safe handling and disposal of Methyl 5-bromo-1H-indazole-6-
carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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